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molecular formula C8H9NO2 B1676473 Methyl phenylcarbamate CAS No. 2603-10-3

Methyl phenylcarbamate

Cat. No. B1676473
CAS RN: 2603-10-3
M. Wt: 151.16 g/mol
InChI Key: IAGUPODHENSJEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04621149

Procedure details

In a 200 ml stirring type autoclave were charged 30 mmols of N,N'-diphenylurea, 15 mmols of nitrobenzene, 50 ml of methanol, 0.5 mmol of palladium chloride and 5 mmols of cesium iodide. After the air inside the autoclave had been replaced with carbon monoxide, carbon monooxide was pressurized into the autoclave to 120 Kg/cm2, and the reaction was carried out at 180° C. for 4 hours with stirring. As the result of analysis of the reaction solution obtained, the conversions of N,N'-diphenylurea and nitrobenzene were 25% and 30%, respectively, and 14 mmols of methyl N-phenylcarbamate were obtained.
Name
N,N'-diphenylurea
Quantity
30 mmol
Type
reactant
Reaction Step One
Name
nitrobenzene
Quantity
15 mmol
Type
reactant
Reaction Step One
Name
cesium iodide
Quantity
5 mmol
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
reactant
Reaction Step One
Name
palladium chloride
Quantity
0.5 mmol
Type
catalyst
Reaction Step One
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
carbon monooxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N,N'-diphenylurea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
methyl N-phenylcarbamate

Identifiers

REACTION_CXSMILES
C1(N[C:8](NC2C=CC=CC=2)=[O:9])C=CC=CC=1.[N+:17]([C:20]1[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1)([O-])=O.[I-].[Cs+].[C]=O.[CH3:30][OH:31]>[Pd](Cl)Cl>[C:20]1([NH:17][C:8](=[O:9])[O:31][CH3:30])[CH:25]=[CH:24][CH:23]=[CH:22][CH:21]=1 |f:2.3,^3:27|

Inputs

Step One
Name
N,N'-diphenylurea
Quantity
30 mmol
Type
reactant
Smiles
C1(=CC=CC=C1)NC(=O)NC1=CC=CC=C1
Name
nitrobenzene
Quantity
15 mmol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=CC=C1
Name
cesium iodide
Quantity
5 mmol
Type
reactant
Smiles
[I-].[Cs+]
Name
methanol
Quantity
50 mL
Type
reactant
Smiles
CO
Name
palladium chloride
Quantity
0.5 mmol
Type
catalyst
Smiles
[Pd](Cl)Cl
Step Two
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Three
Name
carbon monooxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Four
Name
N,N'-diphenylurea
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)NC(=O)NC1=CC=CC=C1
Step Five
Name
nitrobenzene
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=CC=C1

Conditions

Stirring
Type
CUSTOM
Details
In a 200 ml stirring type autoclave
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
with stirring
CUSTOM
Type
CUSTOM
Details
As the result of analysis of the reaction solution
CUSTOM
Type
CUSTOM
Details
obtained

Outcomes

Product
Details
Reaction Time
 4 h
Name
methyl N-phenylcarbamate
Type
product
Smiles
C1(=CC=CC=C1)NC(OC)=O
Measurements
Type Value Analysis
AMOUNT: AMOUNT 14 mmol

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.